Cas no 139486-69-4 (Benzoic acid, 2-[[(4-ethenylphenyl)methyl]thio]-)

• Product Name: Benzoic acid, 2-[[(4-ethenylphenyl)methyl]thio]-
• CAS No: 139486-69-4
• MF: C₁₆H₁₄O₂S
• MW: 270.346163272858
• CID: 1272639
• Update Time: 2024-08-04

Benzoic acid, 2-[[(4-ethenylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(4-ethenylphenyl)methyl]thio]-

• Inchi： 1S/C16H14O2S/c1-2-12-7-9-13(10-8-12)11-19-15-6-4-3-5-14(15)16(17)18/h2-10H,1,11H2,(H,17,18)
• InChI Key： ZLNPGGRIPBAFEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SCC1=CC=C(C=C)C=C1

Computed Properties

• Exact Mass: 270.07152

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 441.5±38.0 °C(Predicted)
• PSA: 37.3
• pka: 3.50±0.36(Predicted)